Cas no 647856-30-2 (Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)-)

Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)- is a halogenated aromatic compound featuring bromo, benzyloxy, and trifluoromethoxy functional groups. Its molecular structure, characterized by electron-withdrawing substituents, enhances its utility as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of bromine and trifluoromethoxy groups offers reactivity for cross-coupling reactions, while the benzyloxy moiety provides stability and selective deprotection pathways. This compound is valued for its versatility in constructing complex molecular frameworks, enabling precise modifications in drug discovery and material science applications. Its well-defined reactivity profile makes it a reliable building block for specialized synthetic routes.

Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)- structure

647856-30-2 structure

Product Name:Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)-

CAS No:647856-30-2

MF:C₁₄H₁₀BrF₃O₂

MW:347.127213954926

CID:415997

PubChem ID:68686500

Update Time:2025-06-06

Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)-
- 4-bromo-1-phenylmethoxy-2-(trifluoromethoxy)benzene
- 4-benzyloxy-1-bromo-3-trifluoromethoxybenzene
- 647856-30-2
- 1-(benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene
- MFCD34178489
- DTXSID90738825
- SCHEMBL3550476
- CS-0191256
- E96898
- Inchi： 1S/C14H10BrF3O2/c15-11-6-7-12(13(8-11)20-14(16,17)18)19-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： PWFFPYUIVYGPQD-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 345.98163g/mol
Monoisotopic Mass: 345.98163g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 18.5Å²

Benzene, 4-bromo-1-(phenylmethoxy)-2-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261926-1g	1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene	647856-30-2	98%	1g	￥537.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261926-5g	1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene	647856-30-2	98%	5g	￥1665.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261926-10g	1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene	647856-30-2	98%	10g	￥2620.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261926-25g	1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene	647856-30-2	98%	25g	￥6006.00	2024-05-05